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Compound of Interest

Compound Name: Dimethylamine borane

Cat. No.: B105535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery and

synthesis of dimethylamine borane (DMAB), a versatile reducing agent with significant

applications in organic synthesis and materials science. This document details the pivotal

discovery of its stable form and presents various synthesis methodologies with specific

experimental protocols.

Discovery of a Stable Amine-Borane Adduct
The history of dimethylamine borane is marked by a crucial distinction between an initially

reported unstable form and the subsequently discovered stable crystalline solid. Early attempts

to synthesize DMAB by reacting diborane with dimethylamine at very low temperatures (-45°C)

yielded an unstable, colorless liquid with a melting point of approximately 11°C.[1][2] This

compound readily evolved hydrogen and was susceptible to hydrolysis at room temperature.[1]

[2]

A significant breakthrough was achieved by Schechter, Adams, and Huff, who developed a

method to produce a stable, solid form of DMAB.[1][2] Their work, detailed in patents from the

1950s and 60s, revealed that reacting diborane with a stoichiometric excess of dimethylamine

at a higher temperature range of 0°C to 50°C resulted in the formation of a stable, white

crystalline solid with a melting point of about 36°C.[1][2] This stable form did not decompose

when heated to 110°C and was significantly more resistant to hydrolysis.[1] This discovery was

pivotal, as the enhanced stability of DMAB made it a practical and widely applicable reagent.
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The following diagram illustrates the logical progression leading to the discovery of stable

dimethylamine borane.
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Early Synthesis Attempts

Schechter, Adams & Huff Discovery

Diborane (B₂H₆)

Reaction

Dimethylamine ((CH₃)₂NH)

Low Temperature
(-45°C)

Condition

Unstable DMAB
(Liquid, m.p. ~11°C)

Stable DMAB
(Crystalline Solid, m.p. ~36°C)

Diborane (B₂H₆)

Reaction

Excess Dimethylamine
(>2 mols per mol B₂H₆)

Controlled Temperature
(0-50°C)

Condition
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Alkali Metal Borohydride
(e.g., NaBH₄)

Dissolve Borohydride
in Solvent Dimethylamine Hydrochloride

Add Dimethylamine
Hydrochloride Solid

Inert Solvent
(e.g., THF)

Controlled Reaction
(e.g., 5-15°C)

Filtration
(Remove Salt Byproduct)

Solvent Removal
(Reduced Pressure)

Pure Dimethylamine Borane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

